Cas no 288401-59-2 (4-Ethyl-2-(1H-pyrazol-3-yl)phenol)

• Product Name: 4-Ethyl-2-(1H-pyrazol-3-yl)phenol
• CAS No: 288401-59-2
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• MDL: MFCD03424538
• CID: 252722
• Update Time: 2025-05-20

4-Ethyl-2-(1H-pyrazol-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol,4-ethyl-2-(1H-pyrazol-3-yl)-
• 3-(5-ETHYL-2-HYDROXYPHENYL)PYRAZOLE
• 4-Ethyl-2-(1H-pyrazol-3-yl)-phenol
• 6-(1,2-dihydropyrazol-3-ylidene)-4-ethylcyclohexa-2,4-dien-1-one
• 4-Ethyl-2-(1H-pyrazol-3-yl)phenol
• AG-E-93324
• CTK4G2244

• MDL： MFCD03424538
• Inchi： 1S/C11H12N2O/c1-2-8-3-4-11(14)9(7-8)10-5-6-12-13-10/h3-7,14H,2H2,1H3,(H,12,13)
• InChI Key： TZMRUQWCXUZYKL-UHFFFAOYSA-N
• SMILES： OC1C=CC(CC)=CC=1C1=CC=NN1

Computed Properties

• Exact Mass: 188.09500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 48.91000
• LogP: 2.34470

Additional information on 4-Ethyl-2-(1H-pyrazol-3-yl)phenol

4-Ethyl-2-(1H-pyrazol-3-yl)phenol (CAS No. 288401-59-2): A Comprehensive Overview

4-Ethyl-2-(1H-pyrazol-3-yl)phenol (CAS No. 288401-59-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound, characterized by its unique phenol-pyrazole hybrid structure, offers a versatile platform for the development of novel applications. Its molecular formula, C₁₁H₁₂N₂O, and molecular weight of 188.23 g/mol make it an intriguing subject for researchers exploring heterocyclic compounds and their potential uses.

The 4-Ethyl-2-(1H-pyrazol-3-yl)phenol structure combines a phenol moiety with a pyrazole ring, which is known for its electron-rich properties and ability to participate in hydrogen bonding. This structural feature enhances the compound's solubility in polar solvents, making it suitable for various pharmaceutical formulations and chemical synthesis processes. Recent studies have highlighted its potential as a building block for drug discovery, particularly in the design of kinase inhibitors and anti-inflammatory agents.

One of the most searched topics related to 4-Ethyl-2-(1H-pyrazol-3-yl)phenol is its role in green chemistry and sustainable synthesis. With the growing emphasis on environmentally friendly processes, researchers are exploring catalytic methods to produce this compound with minimal waste. Additionally, its application in organic electronics has sparked interest, as the conjugated system within the molecule could contribute to the development of advanced materials for optoelectronic devices.

The synthesis of 4-Ethyl-2-(1H-pyrazol-3-yl)phenol typically involves multi-step organic reactions, including condensation and cyclization processes. Optimizing these synthetic routes is a hot topic in academic and industrial research, with many scientists seeking efficient and scalable methods. The compound's purity and yield are critical factors, especially when used in high-value applications such as pharmaceuticals or specialty chemicals.

In the context of medicinal chemistry, 4-Ethyl-2-(1H-pyrazol-3-yl)phenol has shown promise as a scaffold for designing bioactive molecules. Its ability to interact with biological targets, such as enzymes and receptors, makes it a valuable tool for drug development. Researchers are particularly interested in its potential anti-cancer and anti-microbial properties, which are currently under investigation in preclinical studies.

From a commercial perspective, the demand for 4-Ethyl-2-(1H-pyrazol-3-yl)phenol is steadily increasing, driven by its diverse applications. Suppliers and manufacturers are focusing on improving production efficiency to meet the needs of the pharmaceutical and agrochemical industries. The compound's market trends and supply chain dynamics are frequently discussed in industry reports, highlighting its growing importance in the global chemical market.

Another area of interest is the analytical characterization of 4-Ethyl-2-(1H-pyrazol-3-yl)phenol. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly used to confirm its structure and purity. These methods are essential for quality control, especially when the compound is intended for high-precision applications.

In summary, 4-Ethyl-2-(1H-pyrazol-3-yl)phenol (CAS No. 288401-59-2) is a multifaceted compound with significant potential across various scientific and industrial domains. Its unique chemical properties, coupled with its applicability in cutting-edge research, make it a subject of ongoing exploration. As the scientific community continues to uncover new uses for this molecule, its relevance in both academic and commercial settings is expected to grow.